1-(Difluoromethyl)-4-methoxynaphthalene

• Molecular Formula: C12H10F2O
• Molecular Weight: 208.20 g/mol
• IUPAC Name: 1-(difluoromethyl)-4-methoxynaphthalene
• InChI: InChI=1S/C12H10F2O/c1-15-11-7-6-10(12(13)14)8-4-2-3-5-9(8)11/h2-7,12H,1H3
• InChI Key: KNEUPBDXNNKYHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)C(F)F

Description

1-(Difluoromethyl)-4-methoxynaphthalene is an organic compound that features a naphthalene ring substituted with a difluoromethyl group and a methoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the difluoromethylation of a naphthalene precursor using difluoromethylating agents such as ClCF₂H or difluorocarbene reagents . The reaction conditions often include the use of metal catalysts and specific solvents to achieve high yields and selectivity .

Industrial Production Methods

Industrial production of 1-(Difluoromethyl)-4-methoxynaphthalene may involve large-scale difluoromethylation processes. These processes are optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and advanced catalytic systems to ensure consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions

1-(Difluoromethyl)-4-methoxynaphthalene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding naphthoquinones.

Reduction: Reduction reactions can convert the difluoromethyl group to a methyl group.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the naphthalene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a palladium catalyst are used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products Formed

The major products formed from these reactions include difluoromethylated naphthoquinones, methylated naphthalenes, and various substituted naphthalene derivatives .

Scientific Research Applications

1-(Difluoromethyl)-4-methoxynaphthalene has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Difluoromethyl)-4-methoxynaphthalene involves its interaction with specific molecular targets and pathways. The difluoromethyl group can participate in hydrogen bonding and other interactions, influencing the compound’s biological activity. The methoxy group can also affect the compound’s solubility and reactivity .

Comparison with Similar Compounds

Similar Compounds

• 1-(Trifluoromethyl)-4-methoxynaphthalene
• 1-(Difluoromethyl)-2-methoxynaphthalene
• 1-(Difluoromethyl)-4-hydroxynaphthalene

Uniqueness

1-(Difluoromethyl)-4-methoxynaphthalene is unique due to the specific positioning of the difluoromethyl and methoxy groups on the naphthalene ring. This unique structure imparts distinct chemical properties, such as enhanced lipophilicity and specific reactivity patterns, making it valuable for various applications .